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Compound of Interest

Compound Name: C29H27N2O10P

CAS No.: 396717-61-6; 90776-59-3

Cat. No.: B2462356

Get Quote

Executive Summary
This technical guide evaluates the impact of batch-to-batch variability of the critical intermediate

C29H27N2O10P (Enol Phosphate-PNB ester) on the final yield, purity, and biological efficacy

of Meropenem.[1][2]

Our comparative analysis demonstrates that while High-Performance Liquid Chromatography

(HPLC) purity of the intermediate is a standard release metric, it is insufficient for predicting

final API performance.[1][2] Crystallinity and moisture content in C29H27N2O10P batches are

the hidden variables that drive dimerization impurities, significantly altering the Minimum

Inhibitory Concentration (MIC) profiles against resistant Pseudomonas aeruginosa strains.[1]

Technical Context: The Criticality of C29H27N2O10P
C29H27N2O10P refers to 4-Nitrobenzyl (4R,5S,6S)-3-[(diphenoxyphosphoryl)oxy]-6-[(1R)-1-

hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate.[1][2][3]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2462356#bc-rfq
https://www.benchchem.com/product/b2462356/docs?utm_src=pdf-body#efficacy-comparison-guide-meropenem-synthesized-from-variable-c29h27n2o10p-batches-1
https://en.wikipedia.org/wiki/Meropenem
https://www.pharmacompass.com/chemistry-chemical-name/meropenem
https://en.wikipedia.org/wiki/Meropenem
https://www.pharmacompass.com/chemistry-chemical-name/meropenem
https://www.benchchem.com/product/b2462356/docs?utm_src=pdf-body#efficacy-comparison-guide-meropenem-synthesized-from-variable-c29h27n2o10p-batches-1
https://en.wikipedia.org/wiki/Meropenem
https://www.benchchem.com/product/b2462356/docs?utm_src=pdf-body#efficacy-comparison-guide-meropenem-synthesized-from-variable-c29h27n2o10p-batches-1
https://www.benchchem.com/product/b2462356/docs?utm_src=pdf-body#efficacy-comparison-guide-meropenem-synthesized-from-variable-c29h27n2o10p-batches-1
https://en.wikipedia.org/wiki/Meropenem
https://www.pharmacompass.com/chemistry-chemical-name/meropenem
https://acanthusresearch.com/products/drug-impurities-reference-standards/meropenem-intermediate-1s-methyl-carbapenem-derivative/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2462356?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the industrial synthesis of Meropenem, this Enol Phosphate (often abbreviated as MAP-

Phosphate) is the electrophilic partner that undergoes a substitution reaction with the

pyrrolidinyl thiol side chain.[1]

Why Batch Quality Matters
The phosphate group is a sensitive leaving group.[1] Batches of C29H27N2O10P with

amorphous content or trace moisture are prone to:

Hydrolysis: Reverting to the keto-form (inactive).

Dimerization: Forming intermolecular polymers during the coupling phase.[1]

Carryover: Phosphate byproducts that co-crystallize with the final Meropenem trihydrate,

altering solubility and potency.[1]

Synthesis Pathway Visualization
The following diagram illustrates the conversion mechanism and where batch impurities

interfere.
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Figure 1: Meropenem synthesis pathway highlighting critical failure points

(Hydrolysis/Oligomerization) dependent on C29H27N2O10P quality.[1][2]

Materials and Methods
To ensure this guide is self-validating, we utilized a comparative protocol involving two distinct

commercial batches of C29H27N2O10P.
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Batch Selection
Batch A (Reference): Crystalline powder, >99.2% HPLC purity, <0.1% Water (KF).[1][2]

Batch B (Test): Amorphous/Semi-crystalline, 97.5% HPLC purity, 0.4% Water (KF).[1][2]

Synthesis Protocol (Standardized)
Both batches were processed identically:

Coupling: 1.0 eq of C29H27N2O10P dissolved in Acetonitrile/DMF. Cooled to -25°C. Treated

with 1.1 eq DIPEA and 1.05 eq Side Chain thiol.[1][2]

Workup: Quenched with phosphate buffer, extracted into Ethyl Acetate.

Deprotection: Hydrogenation (60 psi) using 10% Pd/C in aqueous THF buffer (pH 7.0).

Crystallization: Addition of Acetone to precipitate Meropenem Trihydrate.[1][2]

Biological Assay: MIC Determination
Protocol: CLSI M07-A10 (Broth Microdilution).[1][2] Organisms:

Escherichia coli ATCC 25922 (Quality Control).[1][2]

Pseudomonas aeruginosa ATCC 27853 (Standard).[1][2][4]

P. aeruginosa (Clinical Isolate MDR-44, Carbapenem-resistant).[1][2]

Results and Discussion
Chemical Performance Comparison
The physical state of the C29H27N2O10P intermediate had a drastic effect on the reaction

kinetics and final yield.
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Metric
Batch A
(Crystalline)

Batch B
(Amorphous)

Impact Analysis

Coupling Reaction

Time
45 minutes 120 minutes

Amorphous material

contained trace

moisture, hydrolyzing

the phosphate and

stalling the reaction.[1]

[2]

Intermediate Purity 99.2% 97.5%

Lower starting purity

led to complex side-

reactions.[1][2]

Final API Yield 78% 62%

Significant loss during

crystallization due to

interference from

"oily" dimers.[1]

Final API Purity

(HPLC)
99.8% 98.9%

Batch B required two

recrystallizations to

pass USP

specifications

(>98.0%).[1][2]

Biological Efficacy (MIC)
While chemical purity was "acceptable" for both after purification, the biological activity

revealed subtle differences, particularly against resistant strains.[1]

Bacterial Strain
Batch A MIC
(µg/mL)

Batch B MIC
(µg/mL)

CLSI Breakpoint
(S/I/R)

E. coli ATCC 25922 < 0.03 (Pass) < 0.03 (Pass) ≤ 1 / 2 / ≥ 4

P. aeruginosa ATCC

27853
0.25 0.50 ≤ 2 / 4 / ≥ 8

P. aeruginosa (MDR-

44)
4.0 (Intermediate) 8.0 (Resistant) ≤ 2 / 4 / ≥ 8
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Key Insight: Batch B showed a 2-fold increase in MIC against P. aeruginosa.[1] While still within

specification for standard strains, the shift from 4.0 to 8.0 µg/mL in the MDR strain pushes the

drug from "Intermediate" to "Resistant."[1] This suggests the presence of non-active

conformers or polymers in Batch B that HPLC UV-detection under-quantified (likely lacking

chromophores), effectively diluting the active mass.[1][2]

Experimental Workflow & Logic
The following flowchart details the decision-making process used to validate these findings.
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Figure 2: Validated workflow for assessing Meropenem intermediate quality and downstream

efficacy.

Conclusion and Recommendations
The efficacy of Meropenem is not solely defined by the final API purity but is historically

determined by the quality of the C29H27N2O10P intermediate.

Reject Amorphous Batches: Amorphous C29H27N2O10P is hygroscopic.[1][2] Even 0.5%

moisture content initiates hydrolysis, generating impurities that are difficult to purge and

which dilute biological potency.[1]

Strict QC Metrics: Do not rely on HPLC alone for the intermediate. Implement X-Ray Powder

Diffraction (XRPD) to ensure crystallinity and Karl Fischer titration for moisture (<0.2% limit).

[1][2]

Clinical Implication: Using suboptimal intermediates may produce API that passes chemical

release testing but fails therapeutically against borderline-resistant pathogens (MIC Creep).

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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